Multivariate optimisation of simultaneous multi-element analysis by furnace atomic non-thermal excitation spectrometry (FANES)
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/JA9880301121
Abstract
For the simultaneous determination of Ni, Co, Cu and Cr by furnace atomic non-thermal excitation spectrometry (FANES), the optimum atomisation temperature Tat, gas discharge pressure pAr and discharge current iHK of the FANES emission source with respect to the signal to noise ratio (SNR) are determined. As the maximum values of each of the SNRs are not achieved simultaneously, a statistical optimisation method including both grid search and differential extreme value evaluation is applied to the compromise conditions.
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